Isoalloalantolactone - Inula helenium (elecampane)
Isoalloalantolactone - Inula helenium (elecampane)
Brand Name:
Vulcanchem
CAS No.:
64395-76-2
VCID:
VC0191568
InChI:
InChI=1S/C15H20O2/c1-9-5-4-6-15(3)8-13-11(7-12(9)15)10(2)14(16)17-13/h5,11-13H,2,4,6-8H2,1,3H3/t11-,12+,13-,15-/m1/s1
SMILES:
CC1=CCCC2(C1CC3C(C2)OC(=O)C3=C)C
Molecular Formula:
C15H20O2
Molecular Weight:
232.32 g/mol
Isoalloalantolactone - Inula helenium (elecampane)
CAS No.: 64395-76-2
Natural Products
VCID: VC0191568
Molecular Formula: C15H20O2
Molecular Weight: 232.32 g/mol
| CAS No. | 64395-76-2 |
|---|---|
| Product Name | Isoalloalantolactone - Inula helenium (elecampane) |
| Molecular Formula | C15H20O2 |
| Molecular Weight | 232.32 g/mol |
| IUPAC Name | (3aR,4aR,8aR,9aR)-5,8a-dimethyl-3-methylidene-4,4a,7,8,9,9a-hexahydro-3aH-benzo[f][1]benzofuran-2-one |
| Standard InChI | InChI=1S/C15H20O2/c1-9-5-4-6-15(3)8-13-11(7-12(9)15)10(2)14(16)17-13/h5,11-13H,2,4,6-8H2,1,3H3/t11-,12+,13-,15-/m1/s1 |
| Standard InChIKey | PQRAHHQIYITFCT-QVHKTLOISA-N |
| Isomeric SMILES | CC1=CCC[C@]2([C@H]1C[C@H]3[C@@H](C2)OC(=O)C3=C)C |
| SMILES | CC1=CCCC2(C1CC3C(C2)OC(=O)C3=C)C |
| Canonical SMILES | CC1=CCCC2(C1CC3C(C2)OC(=O)C3=C)C |
| PubChem Compound | 182421 |
| Last Modified | Nov 11 2021 |
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